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Compound of Interest

Compound Name: 2-Propenenitrile, 3-ethoxy-
CAS No.: 61310-53-0
Cat. No.: B1582237
Get Quote
. J

Executive Summary & Immediate Directive

3-Ethoxyacrylonitrile (CAS: 61310-53-0) is an organic nitrile and enol ether derivative used
primarily as a chemical intermediate.[1] While it possesses greater stability than its parent
compound (acrylonitrile), it presents specific hazards: combustibility, acute toxicity (oral), and
skin/eye irritation.

Critical Disposal Directive:

DO NOT discharge into sanitary sewers.[2]

DO NOT mix with strong acids (risk of hydrolysis and potential emission of toxic vapors).

DO NOT mix with strong oxidizers (fire/explosion hazard).

Primary Disposal Path: Segregated collection for high-temperature incineration via a
licensed hazardous waste contractor.

Chemical Profile & Hazard Identification
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Understanding the physicochemical properties is the first step in a self-validating safety
protocol.

Parameter Data Operational Implication

o ) Label all waste containers
) 3-Ethoxyacrylonitrile (Mixture ) ] )
Chemical Name ) clearly to avoid confusion with
of cis/trans) )
simple solvents.

Use for waste manifesting and

CAS Number 61310-53-0 ) )
inventory tracking.
Classified as Combustible
] Liquid (Class IlIA). High risk if
Flash Point ~82°C (179°F)

heated or mixed with lower

flashpoint solvents.

) N Segregation Critical:
o Acid-sensitive (Enol ether o
Reactivity ety) Hydrolysis yields ethanol and
moie
Y reactive nitrile intermediates.

H227 (Combustible), H302 Standard PPE (Nitrile gloves,
GHS Hazards (Harmful if swallowed), goggles, lab coat) is
H315/H319 (Irritant) mandatory.

Manage as D001 (Ignitable) if
Not P/U Listed (typically); mixed with solvents, or Non-
Characteristic Waste RCRA Regulated Toxic Waste

RCRA Status

depending on state regs.

Pre-Disposal Stabilization & Segregation

Expert Insight: The safety of a waste stream is determined by what you DON'T put in it. Cross-
reactivity is the primary cause of laboratory waste accidents.

A. The Segregation Protocol[4]

o Stream Selection: Designate a waste container specifically for "Non-Halogenated Organic
Solvents - Toxic."
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» Acid Exclusion: 3-Ethoxyacrylonitrile contains an enol ether linkage (

). In the presence of strong acids and water, this hydrolyzes rapidly. While the nitrile group (
) is relatively stable, the breakdown products can complicate waste profiles.

o Rule: Ensure the waste container pH is neutral to slightly alkaline (pH 7-9).

o Oxidizer Exclusion: Never add this compound to waste containers holding nitric acid,
perchlorates, or peroxides. The electron-rich double bond makes it a target for vigorous
oxidation.

B. Container Specifications

e Material: High-Density Polyethylene (HDPE) or Amber Glass.

¢ Venting: Use vented caps (e.g., filtered waste caps) if available to prevent pressure buildup
from slow volatilization or minor hydrolysis reactions.

Detailed Disposal Workflows
Workflow 1: Routine Laboratory Disposal

For pure stock or reaction mixtures.
e Preparation:
o Don PPE: Safety glasses, nitrile gloves (0.11 mm minimum thickness), lab coat.[2]

o Verify the receiving waste container is compatible (Organic, Non-Halogenated, Neutral
pH).

e Transfer:
o Pour the liquid slowly into the waste container using a funnel to prevent splashing.

o Triple Rinse: Rinse the empty reagent bottle 3 times with a compatible solvent (e.g.,
acetone or ethanol). Add these rinsates to the same waste container.

e Labeling:
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[e]

Deface the original reagent label.

Affix a Hazardous Waste label.

o

[¢]

Constituents: List "3-Ethoxyacrylonitrile” and the rinsing solvent (e.g., "Acetone").

[¢]

Hazard Checkbox: Mark "Toxic" and "Ignitable” (if mixed with flammable solvents).

o Storage: Store in a Satellite Accumulation Area (SAA) away from heat and acids until pickup.

Workflow 2: Spill Response Protocol

For incidental spills (< 500 mL).

Evacuate & Ventilate: Clear the immediate area.[1][3][4] Open fume hood sashes to max
safe height if spill is inside; if outside, ensure room ventilation is active.

PPE Upgrade: If the spill is significant (>100 mL) or outside a hood, wear a half-face
respirator with organic vapor cartridges.

Containment: Ring the spill with absorbent socks or pillows to prevent spreading to floor
drains.

Absorption:

o Use an inert absorbent: Vermiculite, Sand, or Commercial Organic Spill Pads.

o Avoid: Do not use combustible materials like sawdust.

Cleanup:

o Scoop absorbed material into a wide-mouth HDPE jar or heavy-duty waste bag.

o Scrub the surface with a soap/water solution.[5] Collect this wash water into the chemical
waste (do not drain).

Disposal: Label the debris container as "Hazardous Waste - Solid Debris (Contaminated with
3-Ethoxyacrylonitrile).”
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Visualizations
Diagram 1: Disposal Decision Matrix

This logic tree ensures the material is routed to the correct waste stream, preventing
dangerous incompatibilities.

Waste: 3-Ethoxyacrylonitrile

Is the material pure?

No

Check Mixture Components

Contains Strong Acids? Contains Oxidizers?

Yes

Neutralize Acid First
(pH 6-8)

STOP: Segregate Immediately.
Do NOT Mix.

Stream A: Non-Halogenated
Organic Waste

Click to download full resolution via product page

Caption: Decision logic for segregating 3-ethoxyacrylonitrile waste. Note the critical stop point
for oxidizers.
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Diagram 2: Spill Response Workflow

A step-by-step flow for managing accidental releases safely.

1. Alert & Evacuate 2. Don PPE 3. Contain Spill 4. Collect Waste 5. Label & Dispose
(Immediate Area) (Gloves, Goggles, Resp) (Vermiculite/Pads) (Seal in HDPE Jar) (Hazardous Waste)

Click to download full resolution via product page

Caption: Sequential protocol for handling incidental spills of 3-ethoxyacrylonitrile.

Regulatory Compliance & Transport

o US EPA (RCRA): While not explicitly P- or U-listed, this waste must be characterized. If the
flash point is < 60°C (depending on purity/isomer mix), it is DOOL. If it exhibits toxicity
characteristics, it must be managed accordingly.[3][4][5][6]

o Best Practice: Always manage as Hazardous Waste regardless of strict RCRA thresholds
to ensure environmental stewardship.

o DOT Shipping (for waste):

o Proper Shipping Name: Nitriles, liquid, toxic, n.o.s. (3-Ethoxyacrylonitrile) OR Flammable
liquids, n.o.s. (if flashpoint dictates).

o UN Number: UN3276 (Nitriles, toxic) or UN1993 (Flammable liquid). Consult your EHS
officer for the specific waste profile.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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